Cas no 80790-96-1 (Benzene, 3-(heptadecafluorooctyl)-1,2,4,5-tetramethyl-)

• Product Name: Benzene, 3-(heptadecafluorooctyl)-1,2,4,5-tetramethyl-
• CAS No: 80790-96-1
• MF: C₁₈H₁₃F₁₇
• MW: 552.268685102463
• CID: 705032
• PubChem ID: 12871963
• Update Time: 2025-04-19

Benzene, 3-(heptadecafluorooctyl)-1,2,4,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 3-(heptadecafluorooctyl)-1,2,4,5-tetramethyl-
• 3-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)-1,2,4,5-tetramethylbenzene
• DTXSID80512035
• 80790-96-1
• 3-(Heptadecafluorooctyl)-1,2,4,5-tetramethylbenzene

• Inchi： 1S/C18H13F17/c1-6-5-7(2)9(4)10(8(6)3)11(19,20)12(21,22)13(23,24)14(25,26)15(27,28)16(29,30)17(31,32)18(33,34)35/h5H,1-4H3
• InChI Key： ZOGQTAVALQSFND-UHFFFAOYSA-N
• SMILES： FC(C(C(C1C(C)=C(C)C=C(C)C=1C)(F)F)(F)F)(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 552.0745792g/mol
• Monoisotopic Mass: 552.0745792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 0Ų